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Compound of Interest

Compound Name: Bruceine C

Cat. No.: B15560477

Disclaimer: There is no specific Safety Data Sheet (SDS) publicly available for Bruceine C.
The following guidance is based on the safety information for the closely related and
structurally similar compound, Brucine. It is imperative to treat Bruceine C with the same high
degree of caution as Brucine and to consult your institution's Environmental Health and Safety
(EHS) department for specific protocols before handling.

Bruceine C is a quassinoid, a class of natural products known for their biological activities. Due
to its potential toxicity, handling Bruceine C requires stringent safety measures to protect
laboratory personnel and the environment. The primary hazards associated with the closely
related compound Brucine include acute toxicity upon ingestion or inhalation, and it may cause
serious eye irritation. Severe poisoning can lead to paralysis and may be fatal[1].

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to minimize exposure.
The following table summarizes the recommended PPE for handling Bruceine C.
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PPE Category Item Specification Rationale
Chemical splash
goggles compliant
with OSHA's eye and
_ Protects eyes from
) face protection )
Eye Protection Safety Goggles dust particles and

regulations (29 CFR
1910.133) or
European Standard
EN166.[2][3]

potential splashes.

Hand Protection

Chemical-Resistant

Gloves

Nitrile or Butyl rubber
gloves are
recommended.
Always use two pairs

(double-gloving).

Provides a barrier
against skin contact.
Double-gloving is a
best practice for
handling highly toxic

compounds.

Body Protection

Laboratory Coat

A fully buttoned lab
coat, preferably a

disposable one.

Protects skin and
personal clothing from

contamination.

Full Suit

Recommended for
large quantities or in

case of a spill.

Provides complete
body coverage to
prevent widespread

contamination.

Respiratory Protection

Dust Respirator

A NIOSH/MSHA or
European Standard
EN 149 approved

respirator.[2]

Prevents inhalation of
fine particles of the

compound.

Self-Contained
Breathing Apparatus
(SCBA)

Recommended for
large spills or in poorly
ventilated areas.

Provides a clean air

supply in
environments with

high concentrations of

airborne particles.
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Sturdy, closed-toe Protects feet from
Foot Protection Closed-toe Shoes shoes that cover the spills and falling
entire foot. objects.

Quantitative Data Summary

The following table summarizes the available quantitative data for the related compound
Brucine. No occupational exposure limits have been established for Brucine, which
underscores the need for stringent handling practices[1].

Parameter Value Reference Compound
Oral LD50 (mouse) 150 mg/kg Brucine[2][4]
Melting Point 176 - 178 °C Brucine[2][3]

Occupational Exposure Limit

Not established Brucine[1]
(OEL)

Experimental Protocols
Safe Handling Protocol

This protocol outlines the step-by-step procedure for safely handling Bruceine C in a
laboratory setting.

¢ Preparation and Planning:

Read and understand the Safety Data Sheet for the closely related compound, Brucine.

[¢]

[e]

Ensure all necessary PPE is available and in good condition.

o

Designate a specific area for handling Bruceine C, preferably within a chemical fume
hood.

o

Have a spill kit readily accessible.

o Personal Protective Equipment (PPE) Donning:
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[e]

Put on inner gloves.

o

Don a lab coat, ensuring it is fully buttoned.

[¢]

Put on outer gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

[¢]

Wear safety goggles.

[e]

Fit and wear a dust respirator.

e Handling the Compound:

o Perform all manipulations of solid Bruceine C within a certified chemical fume hood to
minimize inhalation exposure.

o Use a micro-spatula for transferring the powder. Avoid creating dust.

o If making a solution, add the solvent to the solid slowly to prevent splashing.

e Post-Handling:

[e]

Carefully remove outer gloves and dispose of them in a designated hazardous waste
container.

[¢]

Remove the lab coat and store it in a designated area or dispose of it if it's disposable.

[e]

Remove inner gloves and dispose of them in the hazardous waste container.

o

Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Bruceine C and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

e Waste Segregation:

o All solid waste contaminated with Bruceine C (e.g., weighing paper, pipette tips, gloves,
disposable lab coats) must be collected in a dedicated, clearly labeled hazardous waste
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container.

o Liquid waste containing Bruceine C should be collected in a separate, sealed, and clearly
labeled hazardous waste container.

o Container Management:
o Keep waste containers closed except when adding waste.

o Store waste containers in a designated and secure area, away from incompatible
materials such as strong oxidizing agents[2].

o Disposal Procedure:
o Follow your institution's guidelines for the disposal of highly toxic chemical waste.

o Contact your EHS department to arrange for the pickup and disposal of the hazardous
waste.

o One recommended method for disposal is to dissolve the material in a combustible solvent
and burn it in a chemical incinerator with an afterburner and scrubber([3].

Visualizations

The following diagrams illustrate the key workflows for handling and disposing of Bruceine C.
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Figure 1: Safe Handling Workflow for Bruceine C
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Caption: Figure 1: Safe Handling Workflow for Bruceine C.
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Figure 2: Disposal Workflow for Bruceine C Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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